![molecular formula C7H4BrFN2 B1519321 2-Bromo-6-fluoroimidazo[1,2-a]pyridine CAS No. 1060815-08-8](/img/structure/B1519321.png)
2-Bromo-6-fluoroimidazo[1,2-a]pyridine
Overview
Description
2-Bromo-6-fluoroimidazo[1,2-a]pyridine is an imidazopyridine derivative. It has a molecular weight of 215.02 . The IUPAC name for this compound is 2-bromo-6-fluoroimidazo[1,2-a]pyridine .
Molecular Structure Analysis
The InChI code for 2-Bromo-6-fluoroimidazo[1,2-a]pyridine is1S/C7H4BrFN2/c8-6-4-11-3-5(9)1-2-7(11)10-6/h1-4H
. This code provides a standard way to encode the compound’s molecular structure. Chemical Reactions Analysis
Imidazopyridines are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry . They can be functionalized through various radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis .Physical And Chemical Properties Analysis
2-Bromo-6-fluoroimidazo[1,2-a]pyridine is a solid at room temperature . It should be stored at 2-8°C .Scientific Research Applications
Pharmacology
This compound has been utilized in the development of treatments for tuberculosis (TB). In an acute TB mouse model, it showed a significant reduction in bacterial load when treated with various doses of a related compound, Q203 .
Organic Synthesis
“2-Bromo-6-fluoroimidazo[1,2-a]pyridine” serves as a key intermediate in the synthesis of imidazopyridines, which are important fused bicyclic 5–6 heterocycles recognized for their wide range of applications in medicinal chemistry .
Material Science
Due to its structural characteristics, imidazopyridine scaffolds are also useful in material science applications .
Chemical Synthesis
A novel method for synthesizing imidazopyridines has been developed using this compound, highlighting its role in innovative chemical synthesis processes .
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
2-bromo-6-fluoroimidazo[1,2-a]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrFN2/c8-6-4-11-3-5(9)1-2-7(11)10-6/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTKAHNIDJZFOAV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CN2C=C1F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrFN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80653891 | |
Record name | 2-Bromo-6-fluoroimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80653891 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-6-fluoroimidazo[1,2-a]pyridine | |
CAS RN |
1060815-08-8 | |
Record name | 2-Bromo-6-fluoroimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80653891 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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